Cas no 2680801-09-4 (benzyl N-{4-(benzyloxy)phenyl(cyano)methyl}carbamate)

• Product Name: benzyl N-{4-(benzyloxy)phenyl(cyano)methyl}carbamate
• CAS No: 2680801-09-4
• MF: C₂₃H₂₀N₂O₃
• MW: 372.416505813599
• CID: 5624895
• PubChem ID: 165928472
• Update Time: 2025-06-14

benzyl N-{4-(benzyloxy)phenyl(cyano)methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680801-09-4
• EN300-28301076
• benzyl N-{[4-(benzyloxy)phenyl](cyano)methyl}carbamate
• benzyl N-{4-(benzyloxy)phenyl(cyano)methyl}carbamate

• Inchi： 1S/C23H20N2O3/c24-15-22(25-23(26)28-17-19-9-5-2-6-10-19)20-11-13-21(14-12-20)27-16-18-7-3-1-4-8-18/h1-14,22H,16-17H2,(H,25,26)
• InChI Key： VLDSRBMRFCPOMR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(C#N)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.14739250g/mol
• Monoisotopic Mass: 372.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-{4-(benzyloxy)phenyl(cyano)methyl}carbamate

Comprehensive Overview of Benzyl N-{4-(benzyloxy)phenyl(cyano)methyl}carbamate (CAS No. 2680801-09-4)

Benzyl N-{4-(benzyloxy)phenyl(cyano)methyl}carbamate (CAS No. 2680801-09-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure and potential applications. This compound, often referred to by its CAS number 2680801-09-4, features a benzyl carbamate moiety linked to a cyano-substituted phenyl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for benzyl carbamate derivatives and cyano-containing compounds to explore their utility in drug development and material science.

The growing interest in Benzyl N-{4-(benzyloxy)phenyl(cyano)methyl}carbamate is driven by its potential role in the synthesis of bioactive molecules. Recent trends in green chemistry and sustainable synthesis have highlighted the need for efficient and environmentally friendly methods to produce such compounds. Searches for CAS 2680801-09-4 applications and benzyl carbamate synthesis have surged, reflecting the demand for innovative approaches in organic chemistry. Additionally, the compound's cyano group has been a focal point in studies related to enzyme inhibition and molecular recognition, further elevating its relevance in modern research.

From a structural perspective, Benzyl N-{4-(benzyloxy)phenyl(cyano)methyl}carbamate exhibits a combination of aromatic and polar functional groups, which contribute to its solubility and reactivity. The benzyloxy and carbamate groups enhance its stability, while the cyano moiety offers versatility in chemical transformations. This balance makes it a candidate for peptide coupling and protecting group strategies, topics frequently searched by synthetic chemists. Furthermore, its potential in medicinal chemistry is underscored by queries related to small molecule inhibitors and drug design.

In the context of industrial applications, CAS 2680801-09-4 is often explored for its role in high-value chemical synthesis. The compound's ability to act as a building block for complex molecules aligns with the increasing demand for custom synthesis and fine chemicals. Searches for benzyl carbamate price and suppliers of 2680801-09-4 indicate its commercial significance. Moreover, its compatibility with catalytic processes and microwave-assisted reactions has been a topic of interest, reflecting advancements in process optimization.

Safety and handling of Benzyl N-{4-(benzyloxy)phenyl(cyano)methyl}carbamate are also critical considerations. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are essential to maintain its integrity. Researchers often seek information on stability studies and analytical methods for this compound, emphasizing the need for reliable data in laboratory settings. Additionally, its spectroscopic properties (e.g., NMR, IR) are frequently analyzed to confirm purity and structure, as evidenced by searches for 2680801-09-4 characterization.

In summary, Benzyl N-{4-(benzyloxy)phenyl(cyano)methyl}carbamate (CAS No. 2680801-09-4) represents a versatile and valuable compound in both academic and industrial realms. Its structural features and functional groups make it a subject of ongoing research, particularly in drug discovery and organic synthesis. As the scientific community continues to explore its potential, keywords like benzyl carbamate uses and cyano-phenyl derivatives will remain prominent in search queries, underscoring the compound's enduring relevance.